Cas no 876720-96-6 (3-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzofuran-2-carboxamide)

• Product Name: 3-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzofuran-2-carboxamide
• CAS No: 876720-96-6
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 6030511
• PubChem ID: 4750126
• Update Time: 2025-06-14

3-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-methyl-N-(4,5,6,7-tetrahydro-2-benzothiazolyl)-
• 876720-96-6
• BRD-K85551241-001-01-2
• AKOS000530685
• 3-methyl-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzofuran-2-carboxamide
• F1704-0151
• CCG-143826

• Inchi： 1S/C17H16N2O2S/c1-10-11-6-2-4-8-13(11)21-15(10)16(20)19-17-18-12-7-3-5-9-14(12)22-17/h2,4,6,8H,3,5,7,9H2,1H3,(H,18,19,20)
• InChI Key： DJYWZQSUYFNGIL-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(C)=C1C(NC1=NC2CCCCC=2S1)=O

Computed Properties

• Exact Mass: 312.09324893g/mol
• Monoisotopic Mass: 312.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• pka: 6.66±0.20(Predicted)

Additional information on 3-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzofuran-2-carboxamide (CAS No. 876720-96-6)

3-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzofuran-2-carboxamide, identified by its CAS number 876720-96-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzofuran-carboxamide derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the benzothiazole and benzofuran moieties, make it a promising candidate for various applications, particularly in drug discovery and development.

One of the key reasons for the growing interest in 3-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzofuran-2-carboxamide is its potential role in targeting specific enzymes or receptors. Researchers have explored its interactions with kinases and G-protein-coupled receptors (GPCRs), which are critical in diseases like cancer, inflammation, and neurological disorders. The compound's molecular weight and lipophilicity are also optimized for bioavailability, making it a valuable scaffold for medicinal chemistry.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapeutics. This trend aligns with the properties of 876720-96-6, as it offers a balance between potency and selectivity. For instance, its benzothiazole ring is often associated with antioxidant and neuroprotective effects, while the benzofuran moiety contributes to its anti-inflammatory potential. Such multifaceted functionality makes it a subject of ongoing preclinical studies.

Another area where 3-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzofuran-2-carboxamide shows promise is in the field of neurodegenerative diseases. With the rising prevalence of conditions like Alzheimer's and Parkinson's, researchers are actively searching for compounds that can modulate amyloid aggregation or oxidative stress. Preliminary data suggest that this compound may influence pathways related to mitochondrial function and apoptosis, though further validation is required.

From a synthetic chemistry perspective, the preparation of 876720-96-6 involves multi-step reactions, including amide coupling and cyclization techniques. The purity and yield of the final product are critical, especially for applications in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Analytical methods such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring its suitability for research purposes.

Given the increasing focus on sustainable chemistry and green synthesis, efforts are also underway to optimize the production process of 3-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzofuran-2-carboxamide. Researchers are exploring catalytic methods and solvent-free conditions to reduce environmental impact while maintaining high efficiency. This aligns with broader industry trends toward eco-friendly and cost-effective manufacturing.

In summary, 3-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzofuran-2-carboxamide (CAS 876720-96-6) represents a versatile and highly studied compound in modern chemical and pharmaceutical research. Its unique structure, combined with its potential therapeutic applications, positions it as a valuable tool for scientists exploring drug discovery, mechanistic studies, and biomolecular interactions. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for innovative treatments and solutions.